Cas no 870-30-4 (Phosphorisocyanatidic dichloride)

• Product Name: Phosphorisocyanatidic dichloride
• CAS No: 870-30-4
• MF: CCl₂NO₂P
• MW: 159.895958900452
• CID: 722295
• PubChem ID: 329766881
• Update Time: 2025-04-24

Phosphorisocyanatidic dichloride Chemical and Physical Properties

Names and Identifiers

• Phosphorisocyanatidicdichloride
• dichlorophosphorylimino(oxo)methane
• PHOSPHOROISOCYANATIDIC DICHLORIDE
• dichlorophosphinyl isocyanate
• dichlorophosphoryl isocyanate
• EINECS 212-794-8
• isocyanatophosphoric acid dichloride
• Kirsanov isocyanate
• l'oxyde d'isocyanyldichlorophosphine
• Dichloroisocyanatophosphine oxide
• Dichlorophosphonylisocyanate
• Isocyanatophosphonic acid dichloride
• Isocyanatophosphoryl dichloride
• Phosphine oxide, dichloroisocyanato-
• Phosphoric dichloride isocyanate
• Phosphorisocyanatidic dichloride
• Phosphoryl dichloride isocyanate
• Isocyanatodichlorophosphine oxide
• Phosphoric aciddichloride isocyanate
• dichlorophosphorylimino(keto)methane
• PHOSPHOROYL DICHLORIDE ISOCYANATE
• F9995-1801
• 870-30-4
• DTXCID80158538
• DTXSID80236047
• EN300-01224
• STL280358
• SCHEMBL5197619
• Isocyanatophosphonic dichloride, 95%
• Isocyanatophosphonic dichloride
• AKOS015958556
• NS00042579

• MDL： MFCD21092129
• Inchi： 1S/CCl2NO2P/c2-7(3,6)4-1-5
• InChI Key： QKPIQPBNFUNZSJ-UHFFFAOYSA-N
• SMILES： P(N=C=O)(Cl)(Cl)=O

Computed Properties

• Exact Mass: 158.90400
• Monoisotopic Mass: 158.9043706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.623 g/mL at 25 °C
• Boiling Point: 20-24 °C(Press: 5 Torr)
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Refractive Index: n20/D 1.468
• PSA: 56.31000
• LogP: 1.90790

Phosphorisocyanatidic dichloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H314
• Warning Statement： P280-P301+P310-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2922 6.1(8) / PGII
• WGK Germany：3
• Hazard Category Code： 25-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Additional information on Phosphorisocyanatidic dichloride

Phosphorisocyanatidicdichloride (CAS No. 870-30-4): A Comprehensive Overview

Phosphorisocyanatidicdichloride, identified by the CAS registry number 870-30-4, is a significant compound in the field of chemistry, particularly within the realms of organophosphorus chemistry. This compound has garnered attention due to its unique chemical properties and potential applications in various industries. In this article, we delve into the characteristics, synthesis, applications, and recent advancements associated with Phosphorisocyanatidicdichloride, providing a comprehensive understanding of its role in modern chemical research.

The molecular structure of Phosphorisocyanatidicdichloride is characterized by a central phosphorus atom bonded to two isocyanate groups and two chlorine atoms. This configuration imparts the compound with reactivity that makes it valuable in synthetic chemistry. Recent studies have explored its role as an intermediate in the synthesis of bioactive molecules, including pharmaceutical agents and agrochemicals. The ability of Phosphorisocyanatidicdichloride to participate in nucleophilic substitutions and other key reactions has been extensively documented, highlighting its versatility in chemical transformations.

One of the most notable applications of Phosphorisocyanatidicdichloride lies in its use as a building block for constructing complex phosphorus-containing compounds. Researchers have employed this compound to synthesize phosphonates, which are widely used in materials science and biotechnology. For instance, recent advancements have demonstrated its utility in the development of novel flame-retardant materials, where the incorporation of phosphorus enhances thermal stability and fire resistance.

In addition to its synthetic applications, Phosphorisocyanatidicdichloride has been investigated for its catalytic properties. Studies have shown that it can act as a catalyst in certain organic reactions, facilitating the formation of intricate molecular architectures with high efficiency. This discovery has opened new avenues for green chemistry, where the use of efficient catalysts minimizes waste and reduces environmental impact.

The synthesis of Phosphorisocyanatidicdichloride typically involves multi-step processes that require precise control over reaction conditions. Recent research has focused on optimizing these synthesis routes to improve yield and purity. For example, methodologies involving phase-transfer catalysis and microwave-assisted synthesis have been explored, offering promising results for large-scale production.

Beyond its chemical applications, Phosphorisocyanatidicdichloride has also been studied for its potential in biological systems. Preclinical studies suggest that derivatives of this compound may exhibit antiviral and anticancer activities, making it a candidate for drug discovery programs. However, further research is needed to fully understand its pharmacokinetics and toxicity profiles before it can be considered for clinical use.

In conclusion, Phosphorisocyanatidicdichloride, with its CAS number 870-30-4, stands as a pivotal compound in contemporary chemical research. Its diverse applications across materials science, catalysis, and pharmaceuticals underscore its importance in advancing technological and medical frontiers. As ongoing studies continue to unravel its potential, this compound is poised to play an even greater role in shaping future innovations.